Cas no 546091-17-2 (5-Bromo-N-(sec-butyl)-2-furamide)

• Product Name: 5-Bromo-N-(sec-butyl)-2-furamide
• CAS No: 546091-17-2
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• MDL: MFCD03394831
• CID: 875960
• Update Time: 2026-04-29

5-Bromo-N-(sec-butyl)-2-furamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-(sec-butyl)furan-2-carboxamide
• 5-bromo-N-(1-methylpropyl)furan-2-carboxamide
• 5-bromo-N-(sec-butyl)-2-furamide(SALTDATA: FREE)
• 5-bromo-N-butan-2-ylfuran-2-carboxamide
• 5-BROMO-N-(SEC-BUTYL)-2-FURAMIDE
• AC1N5PL1
• AG-F-90069
• Ambcb7279644
• CTK5A1900
• MolPort-004-668-109
• 5-Bromo-N-(sec-butyl)-2-furamide

• MDL： MFCD03394831
• Inchi： InChI=1S/C9H12BrNO2/c1-3-6(2)11-9(12)7-4-5-8(10)13-7/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： RIOMRMODIBYHOI-UHFFFAOYSA-N
• SMILES： CCC(C)NC(=O)C1=CC=C(Br)O1

Computed Properties

• Exact Mass: 245.00500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 42.24000
• LogP: 2.96130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-Bromo-N-(sec-butyl)-2-furamide

5-Bromo-N-(sec-butyl)-2-furamide (CAS No 546091-17-2): A Comprehensive Overview

The compound 5-Bromo-N-(sec-butyl)-2-furamide (CAS No 546091-17-2) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and intriguing chemical properties. In this article, we delve into the latest research findings, structural insights, and potential uses of 5-Bromo-N-(sec-butyl)-2-furamide, providing a comprehensive understanding of its significance in contemporary scientific studies.

5-Bromo-N-(sec-butyl)-2-furamide is an organic compound that belongs to the class of furamides. Its structure consists of a furan ring substituted with a bromine atom at the 5-position and an N-(sec-butyl) group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most notable advancements involving 5-Bromo-N-(sec-butyl)-2-furamide is its application in medicinal chemistry. Researchers have explored its potential as a building block for constructing complex molecular frameworks with therapeutic relevance. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting their potential utility in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its medicinal applications, 5-Bromo-N-(sec-butyl)-2-furamide has also found relevance in materials science. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of novel catalysts for organic synthesis. Recent experiments have shown that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly enhancing reaction efficiency and selectivity. This discovery underscores its importance as a versatile tool in modern catalysis.

The synthesis of 5-Bromo-N-(sec-butyl)-2-furamide has been optimized through innovative methodologies, ensuring scalability and cost-effectiveness for industrial applications. A study published earlier this year introduced a green chemistry approach utilizing microwave-assisted synthesis, which not only reduces reaction time but also minimizes environmental impact. Such advancements highlight the compound's suitability for large-scale production while maintaining high purity standards.

Furthermore, 5-Bromo-N-(sec-butyl)-2-furamide has been employed as a key intermediate in the construction of advanced materials such as conductive polymers and organic semiconductors. Its electronic properties make it an ideal candidate for enhancing the performance of electronic devices, including organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent breakthroughs have demonstrated improved charge transport characteristics in devices incorporating this compound, paving the way for next-generation electronic applications.

In conclusion, 5-Bromo-N-(sec-butyl)-2-furamide (CAS No 546091-17-2) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its role as an intermediate in drug discovery, catalyst development, and advanced material synthesis positions it as a critical component in cutting-edge research. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to make significant contributions to various scientific domains.